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Compound of Interest

Compound Name: Fluoroglycofen

Cat. No.: B039748

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Fluoroglycofen,
specifically its ethyl ester form (Fluoroglycofen-ethyl), in cereal crop research. This document
outlines its mode of action, summarizes available data on its application, and provides detailed
protocols for experimental use.

Introduction

Fluoroglycofen-ethyl is a post-emergence herbicide belonging to the nitrophenyl ether class.
[1][2] It is utilized for the control of a range of annual broadleaf weeds and some grasses in
various agricultural settings, including cereal crops such as wheat, barley, and oats.[3][4] Its
mode of action is the inhibition of the enzyme protoporphyrinogen oxidase (PPO), a critical
component in the chlorophyll biosynthesis pathway in plants.

Mode of Action: PPO Inhibition

Fluoroglycofen-ethyl acts as a protoporphyrinogen oxidase (PPO) inhibitor. PPO is a key
enzyme in the tetrapyrrole biosynthesis pathway, which is responsible for the production of
essential molecules like chlorophylls and hemes.

The inhibition of PPO by Fluoroglycofen-ethyl leads to the accumulation of
protoporphyrinogen IX in the cytoplasm. In the presence of light and oxygen,
protoporphyrinogen IX is rapidly oxidized to protoporphyrin IX. This accumulation of
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protoporphyrin 1X, a potent photosensitizer, results in the generation of highly reactive oxygen
species (ROS). These ROS cause rapid peroxidation of lipids and proteins within the cell
membranes, leading to membrane disruption, cellular leakage, and ultimately, rapid cell death,
manifesting as necrosis and wilting of the treated weeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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